![molecular formula C22H21N5O5 B2402804 N-(1,3-benzodioxol-5-ylmethyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide CAS No. 941891-50-5](/img/structure/B2402804.png)
N-(1,3-benzodioxol-5-ylmethyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
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Description
N-(1,3-benzodioxol-5-ylmethyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide is a useful research compound. Its molecular formula is C22H21N5O5 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
- Compounds with structures related to N-(1,3-benzodioxol-5-ylmethyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide have been investigated for antimicrobial activities. Specifically, derivatives such as 6-methyl-3,4-dihydroimidazo[1,5-b][1,2,4]triazin-2(8H)-one show potential as antimicrobial agents with favorable effects in vitro, suggesting potential applications in fighting bacterial and fungal infections (Sawant, 2013).
Anticancer Potential
- Several studies have explored the anticancer properties of compounds structurally related to the specified chemical. For instance, derivatives like oxadiazole, thiadiazole, and triazole have been synthesized and evaluated for their effects on human lung adenocarcinoma and rat glioma cell lines. These compounds demonstrated promising cytotoxic effects and were also effective as MMP-9 inhibitors, indicating potential in cancer treatment (Özdemir et al., 2017).
- In a related study, benzodioxole-based dithiocarbamate derivatives, which are structurally similar to the specified chemical, exhibited notable anticancer properties, particularly against rat glioma cell lines (Altıntop et al., 2017).
Insecticidal Applications
- Some derivatives incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity, particularly against the cotton leafworm, Spodoptera littoralis. These studies indicate a potential application of these compounds in agricultural pest control (Fadda et al., 2017).
COX Inhibition
- Derivatives of 1,2,4-triazine, related to the specified chemical, have been studied for their cyclooxygenase (COX) inhibitory activity. This suggests potential applications in addressing inflammatory processes and related disorders (Ertas et al., 2022).
Antiviral Potential
- Compounds structurally related to this compound have shown potential antiviral activity, especially against hepatitis C virus (HCV), indicating their possible use in antiviral therapies (Youssif et al., 2016).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O5/c1-14-2-5-16(6-3-14)25-8-9-26-20(29)21(30)27(24-22(25)26)12-19(28)23-11-15-4-7-17-18(10-15)32-13-31-17/h2-7,10H,8-9,11-13H2,1H3,(H,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABJINELBUCEXQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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